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Compound of Interest

Compound Name: 6-Hydroxy-2-tetralone
CAS No.: 52727-28-3
Cat. No.: B1307888
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 6-
Hydroxy-2-tetralone (CAS: 52727-28-3), a valuable intermediate in organic synthesis. Due to
the limited availability of published experimental spectra for this specific compound, this guide
presents a combination of predicted data based on analogous structures and established
spectroscopic principles, alongside detailed experimental protocols for acquiring such data.

Molecular Structure and Properties

6-Hydroxy-2-tetralone possesses a bicyclic structure featuring a tetralone core with a hydroxyl
group substituted on the aromatic ring. This structure imparts characteristic spectroscopic
features that are crucial for its identification and characterization.

Molecular Formula: C10H1002[1]
Molecular Weight: 162.19 g/mol [1]

Exact Mass: 162.0681 g/mol [1]
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Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 6-Hydroxy-2-tetralone.
These predictions are derived from the analysis of structurally related compounds, such as 6-
methoxy-2-tetralone and other hydroxylated tetralone derivatives, and are intended to serve as
a reference for experimental validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted *H NMR Spectral Data (500 MHz, CDCIs)

Chemical Shift (8)

Multiplicity Integration Assignment
ppm
~7.0-7.2 d 1H Ar-H
~6.7 - 6.8 dd 1H Ar-H
~6.6 - 6.7 d 1H Ar-H
~5.0-6.0 brs 1H -OH
-CH:- (adjacent to
~3.5 S 2H
C=0)
~3.0 t 2H Ar-CHaz-
~2.5 t 2H -CHz-

Predicted 3C NMR Spectral Data (125 MHz, CDCls)
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Chemical Shift (8) ppm Assignment
~210 C=0
~155 Ar-C-OH
~130 - 140 Ar-C
~115-125 Ar-CH
~40 - 50 -CH:- (adjacent to C=0)
~30-40 Ar-CHz-
~25-30 -CHa-

Infrared (IR) Spectroscopy

Predicted IR Absorption Bands
Wavenumber (cm—?) Intensity Assignment
3600 - 3200 Strong, Broad O-H stretch (phenolic)
3100 - 3000 Medium C-H stretch (aromatic)
3000 - 2850 Medium C-H stretch (aliphatic)
~1710 Strong C=0 stretch (ketone)
1600 - 1450 Medium to Strong C=C stretch (aromatic)
~1250 Strong C-O stretch (phenol)

Mass Spectrometry (MS)

Predicted Mass Spectrometry Data
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miz Interpretation

162 [M]* (Molecular lon)
134 [M-COJ*

106 [M-CO-CaHa]*

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments. These
protocols are generalized and may require optimization based on the specific instrumentation

and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Sample Preparation:

o Dissolve 5-10 mg of 6-Hydroxy-2-tetralone in approximately 0.7 mL of a deuterated
solvent (e.g., CDClIs, DMSO-ds).

o Add a small amount of tetramethylsilane (TMS) as an internal standard (O ppm).
o Filter the solution through a small cotton plug into a clean, dry 5 mm NMR tube.
e Instrument Parameters (for a 500 MHz spectrometer):

o 'H NMR:

Pulse Program: Standard single-pulse experiment (zg30).

Spectral Width: 12-15 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64.
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o 13C NMR:

Pulse Program: Proton-decoupled experiment (zgpg30).

Spectral Width: 220-250 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096.

» Data Processing:

o

Apply a Fourier transform to the acquired Free Induction Decay (FID).

[¢]

Phase correct the resulting spectrum.

[e]

Calibrate the chemical shift scale to the TMS signal (O ppm).

[e]

Integrate the peaks in the *H NMR spectrum.

Infrared (IR) Spectroscopy

o Sample Preparation (Attenuated Total Reflectance - ATR):

o Place a small amount of the solid 6-Hydroxy-2-tetralone sample directly onto the ATR
crystal.

o Ensure good contact between the sample and the crystal by applying pressure with the
built-in clamp.

e |nstrument Parameters:
o Scan Range: 4000-400 cm~1,
o Resolution: 4 cm~1.

o Number of Scans: 16-32.
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» Data Acquisition and Processing:
o Record a background spectrum of the empty ATR crystal.
o Record the sample spectrum.

o The instrument software will automatically subtract the background to produce the final
absorbance or transmittance spectrum.

Mass Spectrometry (MS)

o Sample Preparation (Electron lonization - EI):

o Dissolve a small amount of 6-Hydroxy-2-tetralone in a volatile organic solvent (e.g.,
methanol, dichloromethane) to a concentration of approximately 1 mg/mL.

e Instrument Parameters (for a GC-MS system):

o Gas Chromatography (GC):

Injector Temperature: 250 °C.

Column: A suitable capillary column (e.g., HP-5MS).

Oven Program: Start at a suitable temperature (e.g., 100 °C), ramp up to a final
temperature (e.g., 280 °C) to ensure elution of the compound.

Carrier Gas: Helium.

o Mass Spectrometry (MS):

= |onization Mode: Electron lonization (El) at 70 eV.

= Mass Range: 50-500 amu.

= |on Source Temperature: 230 °C.

o Data Analysis:
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o |dentify the molecular ion peak.

o Analyze the fragmentation pattern to confirm the structure.

Experimental and Analytical Workflow

The following diagram illustrates the general workflow for the synthesis, purification, and
spectroscopic analysis of an organic compound like 6-Hydroxy-2-tetralone.

Spectroscopic Analysis

NMR Spectrosco
Sample Prep (15" 15C) 24

A
Synthesis & Purification Data Interpretation

- Purification Sampte Prep—/_
" | (e.g., Chromatography, Recrystallization) —

Yvy
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Mass Spectrometry

Click to download full resolution via product page

Caption: General workflow for the synthesis and spectroscopic characterization of an organic
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Profile of 6-Hydroxy-2-tetralone: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1307888/docs#spectroscopic-profile-of-6-hydroxy-2-
tetralone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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